Cas no 2060019-81-8 (2-(4-methylcyclohexyl)-4-nitroaniline)

• Product Name: 2-(4-methylcyclohexyl)-4-nitroaniline
• CAS No: 2060019-81-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD30488431
• CID: 5153770
• PubChem ID: 125449606
• Update Time: 2025-11-02

2-(4-methylcyclohexyl)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(4-methylcyclohexyl)-4-nitro-
• 2-(4-methylcyclohexyl)-4-nitroaniline

• MDL： MFCD30488431
• Inchi： 1S/C13H18N2O2/c1-9-2-4-10(5-3-9)12-8-11(15(16)17)6-7-13(12)14/h6-10H,2-5,14H2,1H3
• InChI Key： HQIIBQNCBGAYLM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C([N+]([O-])=O)C=C1C1CCC(C)CC1

Additional information on 2-(4-methylcyclohexyl)-4-nitroaniline

Comprehensive Guide to 2-(4-methylcyclohexyl)-4-nitroaniline (CAS No. 2060019-81-8): Properties, Applications, and Industry Insights

2-(4-methylcyclohexyl)-4-nitroaniline (CAS No. 2060019-81-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This nitroaniline derivative combines a methylcyclohexyl moiety with a nitro-functionalized aniline, creating a versatile intermediate for synthesizing complex molecules. Its molecular formula C₁₃H₁₈N₂O₂ and precise stereochemistry make it valuable for developing chiral catalysts and bioactive compounds.

Recent studies highlight the compound's potential in drug discovery, particularly for targeting enzyme inhibition pathways. The nitro group enhances electron-withdrawing properties, while the 4-methylcyclohexyl substituent contributes to lipophilicity—a critical factor in blood-brain barrier penetration for CNS-targeted therapies. Researchers are exploring its utility in cancer research, with preliminary data suggesting interactions with tyrosine kinase receptors.

From a synthetic chemistry perspective, CAS 2060019-81-8 demonstrates remarkable stability under Pd-catalyzed cross-coupling conditions, making it ideal for constructing heterocyclic frameworks. Industry reports indicate growing demand for this intermediate in high-performance material development, especially for photoactive polymers used in organic electronics. The compound's thermal stability (decomposition >250°C) and moderate solubility in polar aprotic solvents like DMF facilitate diverse applications.

Environmental considerations surrounding nitroaromatic compounds have spurred innovation in green chemistry approaches for 2-(4-methylcyclohexyl)-4-nitroaniline production. Recent patents describe microwave-assisted synthesis methods that reduce energy consumption by 40% compared to conventional routes. Analytical characterization typically involves HPLC-UV (retention time 6.2 min in C18 columns) and LC-MS (m/z 235.1 [M+H]⁺), with purity standards exceeding 98% for research-grade material.

The compound's structure-activity relationship (SAR) profile shows promise for antimicrobial applications, with modified derivatives exhibiting activity against Gram-positive bacteria. This aligns with current market trends addressing antibiotic resistance challenges. Regulatory databases confirm its compliance with REACH and FDA guidelines for research use, though comprehensive toxicological studies are ongoing to evaluate its biodegradation pathways.

Supply chain analytics reveal that 2060019-81-8 maintains stable pricing ($120-$150/g at milligram scales) due to controlled cGMP manufacturing processes. Storage recommendations emphasize protection from UV degradation in amber glass at -20°C. Advanced computational chemistry models predict its logP value of 2.8±0.3, suggesting favorable pharmacokinetic properties for medicinal chemistry optimization.

Future research directions may explore its supramolecular chemistry applications, particularly in molecular recognition systems. The compound's crystallographic data (space group P2₁/c) indicates potential for designing metal-organic frameworks (MOFs). With increasing interest in precision agriculture, derivatives of 2-(4-methylcyclohexyl)-4-nitroaniline are being evaluated as plant growth modulators through auxin pathway interactions.